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Compound of Interest

Compound Name: 7,8-Dihydroxyflavone

Cat. No.: B1666355 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 7,8-Dihydroxyflavone, a potent and selective TrkB agonist. By adhering to these

procedural steps, you can minimize risks and ensure the integrity of your research.

7,8-Dihydroxyflavone (7,8-DHF) is a naturally occurring flavone that has garnered significant

interest in neuroscience research for its ability to mimic the effects of Brain-Derived

Neurotrophic Factor (BDNF).[1][2][3] As a small molecule, it can cross the blood-brain barrier,

making it a valuable tool for studying neurological disorders.[3][4][5][6] However, as with any

chemical compound, proper handling and safety precautions are crucial.

Hazard Identification and Safety Data Summary
7,8-Dihydroxyflavone is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7][8] The

following table summarizes key safety and identification data.
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Identifier Value Source

Chemical Name
7,8-dihydroxy-2-phenyl-4H-1-

benzopyran-4-one
[7]

Synonyms 7,8-DHF [7][9]

CAS Number 38183-03-8 [7][8][9]

Molecular Formula C₁₅H₁₀O₄ [9]

Molecular Weight 254.24 g/mol [9]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[8]

Signal Word Warning [7][8]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of 7,8-Dihydroxyflavone in a

laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Some

suppliers recommend storage at +4°C. For stock solutions, storage at -20°C or -80°C is

recommended for long-term stability.[1]

Inventory: Maintain an accurate inventory of the chemical, including the date of receipt and

the amount.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 7,8-Dihydroxyflavone:
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PPE Type Specification

Hand Protection
Impermeable and resistant chemical gloves

(e.g., nitrile).

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be required for operations with

a splash hazard.

Skin and Body Protection Laboratory coat. Ensure it is fully buttoned.

Respiratory Protection

Not typically required if handled in a well-

ventilated area or a chemical fume hood.[7] If

dust is generated, use a NIOSH-approved

respirator.

Handling and Experimental Use
Designated Area: All work with 7,8-Dihydroxyflavone should be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.[8]

Avoid Inhalation, Contact, and Ingestion: Avoid breathing dust, fumes, gas, mist, vapors, or

spray.[7][8] Do not eat, drink, or smoke when using this product.[7][8]

Weighing: If weighing the solid form, do so in a ventilated enclosure or a fume hood to

prevent dust inhalation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. 7,8-Dihydroxyflavone is soluble in DMSO and 2eq. NaOH.

Contamination: Wash hands thoroughly after handling.[7][8]

First Aid Measures
Immediate action is required in case of exposure:
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Exposure Route First Aid Procedure

If Swallowed
Call a poison center or doctor if you feel unwell.

[7] Rinse mouth.[7][8]

If on Skin

Wash with plenty of soap and water.[8] If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[8]

If Inhaled
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[8]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[8] If eye irritation persists,

get medical advice/attention.

Spills and Accidental Release
Small Spills: For small spills of the solid, carefully sweep up the material and place it in a

designated, labeled waste container. Avoid generating dust.

Liquid Spills: For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in

a suitable container for disposal.

Ventilation: Ensure adequate ventilation in the spill area.

Personal Protection: Wear appropriate PPE during cleanup.

Disposal Plan
Waste Collection: Collect all waste containing 7,8-Dihydroxyflavone in a clearly labeled,

sealed container.

Regulatory Compliance: Dispose of contents/container in accordance with local, regional,

and national regulations.[7][8] Do not allow the chemical to enter drains or waterways.[7]
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Visualizing the Handling Workflow and Signaling
Pathways
To further clarify the operational procedures and the biological context of 7,8-
Dihydroxyflavone, the following diagrams have been created.
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Operational Workflow for 7,8-Dihydroxyflavone

Preparation

Execution

Contingency & Disposal

1. Receiving & Storage
- Inspect container

- Store appropriately
- Maintain inventory

2. Personal Protective Equipment
- Gloves

- Eye Protection
- Lab Coat

3. Handling & Use
- Work in fume hood

- Avoid contact/inhalation
- Prepare solutions carefully

4. First Aid Measures
- Follow specific procedures

 for exposure

If exposure occurs

5. Spill Response
- Contain and clean up
- Use appropriate PPE

If spill occurs

6. Disposal
- Collect in labeled containers

- Follow regulations
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Key Signaling Pathways Activated by 7,8-Dihydroxyflavone

TrkB Receptor Activation

Downstream Signaling Cascades

Cellular Response
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Antioxidant Response Pathway of 7,8-Dihydroxyflavone

7,8-Dihydroxyflavone

Nrf2 Activation

HO-1 Expression

Antioxidant Response
& Protection against

Oxidative Stress

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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